Dimethylphosphinic chloride

• IUPAC Name: [chloro(methyl)phosphoryl]methane
• InChI: InChI=1S/C2H6ClOP/c1-5(2,3)4/h1-2H3
• InChI Key: CVNMBKFJYRAHPO-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(C)Cl
• Molecular Formula: C2H6ClOP
• DSSTOX Substance ID: DTXSID40149503
• Molecular Weight: 112.49 g/mol
• CAS No.: 1111-92-8

Description

Dimethylphosphinic chloride is an organophosphorus compound with the molecular formula

$$C_2H_6ClOP$$C2​H6​ClOP

. It is a white to off-white crystalline solid that is sensitive to moisture. This compound is primarily used in organic synthesis and has applications in various fields, including chemistry, biology, and industry.

Scientific Research Applications

Dimethylphosphinic chloride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in the synthesis of organophosphorus compounds, including phosphine oxides and phosphonates.

Biology: Utilized in the modification of biomolecules for studying enzyme mechanisms and protein interactions.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of phosphinic acid-based inhibitors.

Industry: Employed in the production of flame retardants, plasticizers, and other specialty chemicals.

Safety and Hazards

Dimethylphosphinic chloride is considered hazardous. It causes severe skin burns and eye damage. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

Dimethylphosphinic chloride is primarily used in the protection of amino acids in peptide synthesis . It initiates the luminescence of ABI-NH2 . It is also utilized in the reactivity of organophosphate-based nerve gases such as sarin gas .

Mode of Action

For instance, it is used in the preparation of dimethyl-ethynylphosphine oxide . It is also known to react with anilines in acetonitrile .

Biochemical Pathways

It is known to play a role in the synthesis of peptides, where it protects amino acids . It is also involved in the reactivity of organophosphate-based nerve gases .

Pharmacokinetics

It is known that the compound is a solid at room temperature . Its boiling point is 204 °C (lit.) , indicating that it can transition to a gaseous state under certain conditions.

Result of Action

It is known to initiate the luminescence of abi-nh2 , suggesting that it may have effects at the molecular level.

Action Environment

The action of this compound can be influenced by environmental factors. For instance, its reactivity can be affected by the presence of other chemicals, such as anilines . It is also sensitive to moisture , which can influence its stability and efficacy.

Biochemical Analysis

Biochemical Properties

It is known to participate in reactions involving anilines in acetonitrile

Cellular Effects

Chloride ions, which are a part of this compound, play vital roles in cellular physiology including stabilization of cell membrane potential, transepithelial transport, maintenance of intracellular pH, cell proliferation, fluid secretion, and regulation of cell volume .

Molecular Mechanism

It is known to participate in reactions with anilines in acetonitrile

Metabolic Pathways

Phosphorus compounds are known to be involved in a variety of metabolic pathways, including those involving carbohydrates, lipids, and amino acids .

Preparation Methods

Synthetic Routes and Reaction Conditions

Dimethylphosphinic chloride can be synthesized through several methods. One common route involves the reaction of dimethylphosphinic acid with thionyl chloride. The reaction is typically carried out under an inert atmosphere to prevent moisture from affecting the product. The general reaction is as follows:

$$(CH_3)_2P(O)OH + SOCl_2 \rightarrow (CH_3)_2P(O)Cl + SO_2 + HCl$$(CH3​)2​P(O)OH+SOCl2​→(CH3​)2​P(O)Cl+SO2​+HCl

Another method involves the chlorination of dimethylphosphine oxide using phosphorus trichloride:

$$(CH_3)_2P(O)H + PCl_3 \rightarrow (CH_3)_2P(O)Cl + HCl$$(CH3​)2​P(O)H+PCl3​→(CH3​)2​P(O)Cl+HCl

Industrial Production Methods

In industrial settings, this compound is produced in large quantities using similar methods but with optimized conditions for higher yields and purity. The process typically involves continuous flow reactors and stringent control of reaction parameters such as temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

Dimethylphosphinic chloride undergoes various types of chemical reactions, including:

Substitution Reactions: It reacts with nucleophiles such as amines, alcohols, and thiols to form corresponding dimethylphosphinic derivatives.

Hydrolysis: In the presence of water, it hydrolyzes to form dimethylphosphinic acid.

Oxidation and Reduction: It can be involved in redox reactions, although these are less common compared to substitution and hydrolysis.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, thiols.

Solvents: Acetonitrile, dichloromethane, and other aprotic solvents.

Conditions: Reactions are typically carried out under anhydrous conditions to prevent hydrolysis.

Major Products

Dimethylphosphinic amides: Formed by reaction with amines.

Dimethylphosphinic esters: Formed by reaction with alcohols.

Dimethylphosphinic thiolates: Formed by reaction with thiols.

Comparison with Similar Compounds

Dimethylphosphinic chloride can be compared with other similar compounds such as:

Dimethylphosphine oxide: Similar in structure but lacks the chlorine atom, making it less reactive in substitution reactions.

Diphenylphosphinic chloride: Contains phenyl groups instead of methyl groups, leading to different reactivity and applications.

Methylphosphonyl dichloride: Contains two chlorine atoms and is used in different applications, including as a precursor to chemical weapons agents.

This compound is unique due to its specific reactivity profile and the ability to form a wide range of derivatives, making it a versatile reagent in organic synthesis.

Customer Q & A

Q1: What is the primary reaction Dimethylphosphinic chloride is known for in the context of the provided research?

A1: this compound is primarily utilized for its ability to react with Hydroxysteroids, converting them into Dimethylphosphinates. [, ] This reaction is often facilitated by the presence of Triethylamine. []

Q2: Why is the formation of 2,2′-Spirobi(1,3,4,2λ5-oxadiazaphospholines) significant in relation to this compound?

A2: While not directly reacting with this compound, the formation of 2,2′-Spirobi(1,3,4,2λ5-oxadiazaphospholines) highlights an important chemical principle. This reaction, involving Carboxylic acid hydrazides and Phosphonic dichlorides, yields a spirocyclic Phosphorane structure. [] Interestingly, this compound reacts with Carboxylic acid hydrazides in a similar manner, creating Oxadiazaphosphole dimers, showcasing an analogous structural outcome. []

Q3: Are there alternative reagents to this compound for converting Hydroxysteroids to their corresponding esters?

A3: Yes, N,N-(Dimethyl)dimethylphosphinic amide can also be used to convert Hydroxysteroids into Dimethylphosphinates. [] This provides an alternative pathway for achieving similar derivatization of Hydroxysteroids.